Cas no 167993-21-7 (Boc-2-(trifluoromethyl)-L-phenylalanine)

• Product Name: Boc-2-(trifluoromethyl)-L-phenylalanine
• CAS No: 167993-21-7
• MF: C₁₅H₁₈F₃NO₄
• MW: 333.302935123444
• MDL: MFCD01862946
• CID: 65789
• PubChem ID: 24849008
• Update Time: 2025-07-21

Boc-2-(trifluoromethyl)-L-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-L-2-Trifluoromethylphe
• Boc-Phe(2-CF3)-OH
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoic acid
• Boc-2-(trifluoromethyl)-L-phenylalanine
• Boc-2-Trifluoromethyl-L-phenylalanine
• Boc-L-2-Trifluoromethylphenylalanine
• Boc-L-Phe(2-trifluoromethyl)-OH
• 2-(Trifluoromethyl)-L-phenylalanine,N-BOCprotected
• BOC-D-2-TRIFLUOROMETHYL-PHE-OH
• Boc-L-2-Trifluoromethyl-phe-OH
• BOC-L-PHE(2-CF3)-OH
• N-{[(1,1-dimethylethyl)oxy]carbonyl}-2-(trifluoromethyl)-L-phenylalanine
• RARECHEM BK PT 0128
• tert-Butoxycarbonyl-L-2-trifluoromethylphenylalanine
• Boc-o-trifluoromethyl-L-phenylalanine
• BOC-PHE(2-CF 3)-OH
• 167993-21-7
• SCHEMBL1270065
• 2-(Trifluoromethyl)-D-phenylalanine, N-BOC protected (Boc-D-Phe(2-CF3)-OH)
• A50141
• Boc-D-2-(Trifluoromethyl)phenylalanine
• MFCD01862945
• L-Phenylalanine, N-[(1,1-dimethylethoxy)carbonyl]-2-(trifluoromethyl)-
• A810929
• AM83483
• PS-12022
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(2-(trifluoromethyl)phenyl)propanoicacid
• AC-9069
• AKOS015890219
• AKOS015836662
• J-010422
• Boc-D-2-Trifluoromethylphenylalanine
• Boc-Phe(2-CF3)-OH, >=98.0% (TLC)
• (2S)-2-[(tert-butoxycarbonyl)amino]-3-[2-(trifluoromethyl)phenyl]propanoic acid

• MDL： MFCD01862946
• Inchi： 1S/C15H18F3NO4/c1-14(2,3)23-13(22)19-11(12(20)21)8-9-6-4-5-7-10(9)15(16,17)18/h4-7,11H,8H2,1-3H3,(H,19,22)(H,20,21)/t11-/m0/s1
• InChI Key： XKMOOODKNPYTEE-NSHDSACASA-N
• SMILES： FC(C1C=CC=CC=1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 333.11900
• Monoisotopic Mass: 333.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White powder
• Density: 1.271
• Melting Point: No data available
• Boiling Point: 421.8°Cat760mmHg
• Flash Point: 208.9°C
• Refractive Index: 1.487
• PSA: 75.63000
• LogP: 3.61670
• Solubility: Not determined

Boc-2-(trifluoromethyl)-L-phenylalanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at -15 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Boc-2-(trifluoromethyl)-L-phenylalanine

Introduction to Boc-2-(trifluoromethyl)-L-phenylalanine (CAS No. 167993-21-7)

Boc-2-(trifluoromethyl)-L-phenylalanine, with the chemical formula C₁₅H₁₈F₃NO₄, is a crucial intermediate in the field of pharmaceutical synthesis. This compound is characterized by its Boc-protected amino group and a trifluoromethyl substituent on the phenyl ring of L-phenylalanine. The CAS number 167993-21-7 uniquely identifies this molecule, underscoring its significance in synthetic chemistry and drug development.

The Boc-protection of the amino group enhances the stability of the compound during synthetic processes, making it an invaluable building block for peptidomimetics and protein therapeutics. The presence of a trifluoromethyl group introduces unique electronic and steric properties, which can significantly influence the biological activity of the final drug molecule. This modification is particularly relevant in the design of kinase inhibitors, where trifluoromethyl groups are often employed to improve metabolic stability and binding affinity.

In recent years, there has been a growing interest in the development of trifluoromethylated amino acids due to their potential applications in medicinal chemistry. Studies have demonstrated that the introduction of a trifluoromethyl group can enhance the bioavailability and efficacy of drug candidates. For instance, Boc-2-(trifluoromethyl)-L-phenylalanine has been utilized in the synthesis of novel compounds targeting various therapeutic areas, including oncology and inflammation.

One notable application of this compound is in the synthesis of small molecule inhibitors for tyrosine kinases, which play a critical role in cancer cell proliferation. The Boc-protection allows for selective modification of the amino acid side chain, while the trifluoromethyl group enhances interactions with the enzyme's active site. Recent research has highlighted the potential of such inhibitors in treating resistant forms of cancer, where traditional therapies have failed.

The pharmaceutical industry has also explored the use of Boc-protected amino acids in peptide-based drugs. The stability provided by the Boc-group ensures that the peptide sequence remains intact during formulation and administration. Additionally, the incorporation of trifluoromethylated amino acids can lead to improved pharmacokinetic profiles, including prolonged half-life and reduced degradation. This has significant implications for drug delivery systems and patient compliance.

Advances in synthetic methodologies have further expanded the utility of Boc-2-(trifluoromethyl)-L-phenylalanine. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have enabled more efficient and scalable production of complex molecules. These methods are particularly advantageous for large-scale drug manufacturing, where cost-effectiveness and reproducibility are paramount.

The impact of trifluoromethylation on drug design cannot be overstated. This modification has been shown to enhance binding affinity to biological targets, improve metabolic stability, and increase selectivity over off-target enzymes. For example, studies have shown that trifluoromethylated kinase inhibitors exhibit higher potency and longer duration of action compared to their non-fluorinated counterparts. This underscores the importance of incorporating such functional groups into drug development strategies.

In conclusion, Boc-2-(trifluoromethyl)-L-phenylalanine (CAS No. 167993-21-7) is a versatile and highly valuable intermediate in pharmaceutical synthesis. Its unique structural features make it an ideal candidate for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for trifluoromethylated compounds, this compound is poised to play an increasingly significant role in drug discovery and development.